Cas no 168080-76-0 (Benzoyl chloride,3-fluoro-2-methyl-)

• Product Name: Benzoyl chloride,3-fluoro-2-methyl-
• CAS No: 168080-76-0
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD01631251
• CID: 111061
• PubChem ID: 2779240
• Update Time: 2025-07-02

Benzoyl chloride,3-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-fluoro-2-methyl-
• 3-Fluoro-2-methylbenzoyl chloride
• BENZOYL CHLORIDE,3-FLUORO-2-METHYL
• 2-methyl-3-fluorobenzoyl chloride
• AC1MCV3B
• AG-A-60373
• CTK6G5433
• JRD-1881
• PC0884
• SBB088713
• Benzoyl chloride, 3-fluoro-2-methyl- (9CI)
• A925794
• Benzoyl chloride, 3-fluoro-2-methyl-
• JS-4465
• 168080-76-0
• OIDAXOKENZZBPF-UHFFFAOYSA-N
• AKOS015956660
• E97731
• DTXSID60381342
• MFCD01631251
• 3-Fluoro-2-methylbenzoylchloride
• SCHEMBL3442002
• BENZOYL CHLORIDE, 3-FLUORO-2-METHYL

• MDL： MFCD01631251
• Inchi： 1S/C8H6ClFO/c1-5-6(8(9)11)3-2-4-7(5)10/h2-4H,1H3
• InChI Key： OIDAXOKENZZBPF-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1C)F)=O

Computed Properties

• Exact Mass: 172.00918
• Monoisotopic Mass: 172.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoyl chloride,3-fluoro-2-methyl-

Benzoyl chloride, 3-fluoro-2-methyl- and Its Significance in Modern Chemical Research

Benzoyl chloride, 3-fluoro-2-methyl- (CAS No. 168080-76-0) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile reactivity and structural properties. This compound, characterized by a benzoyl chloride moiety attached to a fluorinated and methyl-substituted benzene ring, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents and advanced materials.

The presence of both fluorine and methyl groups in the molecular structure of Benzoyl chloride, 3-fluoro-2-methyl- imparts distinct electronic and steric properties that influence its chemical behavior. Fluorine, being highly electronegative, can enhance the lipophilicity and metabolic stability of drug candidates, while the methyl group can contribute to steric hindrance and influence binding interactions with biological targets. These characteristics have made this compound a preferred choice for medicinal chemists seeking to optimize the pharmacokinetic profiles of their synthetic products.

In recent years, Benzoyl chloride, 3-fluoro-2-methyl- has been extensively studied for its role in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. For instance, fluorinated benzoyl chlorides have been utilized in the preparation of kinase inhibitors, anticancer agents, and antimicrobial compounds. The ability to introduce fluorine atoms at specific positions in a molecule can significantly alter its biological efficacy, making this compound an indispensable tool in drug discovery.

One of the most notable applications of Benzoyl chloride, 3-fluoro-2-methyl- is in the synthesis of fluoroquinolone antibiotics. Fluoroquinolones are a class of broad-spectrum antibiotics that have been widely used to treat various bacterial infections. The incorporation of fluorine into these molecules enhances their antibacterial activity by improving their binding affinity to bacterial DNA gyrase and topoisomerase IV. Researchers have leveraged the reactivity of Benzoyl chloride, 3-fluoro-2-methyl- to develop novel fluoroquinolone derivatives with enhanced potency and reduced side effects.

The compound also finds utility in the field of materials science, particularly in the development of advanced polymers and coatings. Fluorinated aromatic compounds are known for their excellent thermal stability, chemical resistance, and low friction coefficients. These properties make them ideal for applications in high-performance materials used in aerospace, automotive, and electronics industries. The synthesis of such materials often relies on intermediates like Benzoyl chloride, 3-fluoro-2-methyl, which provide the necessary structural framework for these advanced polymers.

Recent advancements in synthetic methodologies have further expanded the applications of Benzoyl chloride, 3-fluoro-2-methyl. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of complex fluorinated molecules from this intermediate. These techniques have opened new avenues for the development of structurally diverse bioactive compounds with tailored pharmacological properties.

The role of computational chemistry in optimizing synthetic routes involving Benzoyl chloride, 3-fluoro-2-methyl cannot be overstated. Molecular modeling and density functional theory (DFT) calculations have been employed to predict reaction outcomes and identify optimal reaction conditions. These computational tools help researchers design more efficient synthetic strategies and minimize unwanted byproducts, thereby accelerating the discovery process.

In conclusion, Benzoyl chloride, 3-fluoro-2-methyl (CAS No. 168080-76-0) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of chemical innovation.